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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768 Get Quote

This document provides the key physicochemical properties of 3-Bromo-N,N-dimethylaniline,

a chemical compound relevant to various research and development applications. The primary

data, including its molecular weight and chemical formula, are summarized below.

Core Molecular Data
The fundamental molecular identifiers for 3-Bromo-N,N-dimethylaniline are presented in the

following table. This information is crucial for stoichiometric calculations, analytical

characterization, and regulatory documentation.

Property Value

Molecular Formula C8H10BrN[1][2][3][4]

Molecular Weight 200.08 g/mol [1][2][3][5]

CAS Number 16518-62-0[1][5][6]

The molecular formula, C8H10BrN, indicates that each molecule of the compound is composed

of eight carbon atoms, ten hydrogen atoms, one bromine atom, and one nitrogen atom.[1][3]

The molecular weight is a direct calculation from this formula, summing the atomic weights of

all constituent atoms.[1][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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